Cas no 405923-50-4 (7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid)

• Product Name: 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid
• CAS No: 405923-50-4
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• MDL: MFCD01912283
• CID: 856739
• PubChem ID: 291977
• Update Time: 2025-06-11

7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-4-HYDROXY-8-METHYLQUINOLINE-3-CARBOXYLIC ACID
• 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic
• 7-chloro-8-methyl-4-oxo-1H-quinoline-3-carboxylic acid
• STK590734
• STL229948
• SB70062
• CCG-106459
• AKOS002317049
• DTXSID00303260
• CS-0212045
• HMS1610M11
• Oprea1_359645
• 405923-50-4
• EN300-234931
• 3-Quinolinecarboxylic acid, 7-chloro-4-hydroxy-8-methyl-
• CHEMBL217793
• NSC157568
• AKOS000273136
• MFCD01912283
• J-650028
• 7-Chloro-8-methyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• 7-Chloro-8-methyl-4-oxo-1
• SR-01000432015
• MFCD02179783
• 7-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
• NSC-157568
• 7-Cloro-4-hydroxy-8-methylquinoline-3-carboxylic acid
• 302949-00-4
• Oprea1_254277
• DB-070049
• 7-Chloro-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid, AldrichCPR
• SR-01000432015-1
• 7-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• F0920-4536
• F0902-5353
• 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid

• MDL： MFCD01912283
• Inchi： 1S/C11H8ClNO3/c1-5-8(12)3-2-6-9(5)13-4-7(10(6)14)11(15)16/h2-4H,1H3,(H,13,14)(H,15,16)
• InChI Key： KIGXAPARJYAEQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C(C(=O)O)=CNC=2C=1C)=O

Computed Properties

• Exact Mass: 237.01900
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 70.42000
• LogP: 2.60040

7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid

Introduction to 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid (CAS No. 405923-50-4)

7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 405923-50-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of nitrogen-containing aromatic organic compounds known for their broad spectrum of biological activities. The structural features of 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid, including its chloro, hydroxyl, and methyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The quinoline scaffold has a long history in medicinal chemistry, with several derivatives serving as antimalarial, antibacterial, and anticancer agents. Among these, 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid has emerged as a promising intermediate in the synthesis of novel bioactive molecules. Its molecular structure exhibits a balance of electron-donating and withdrawing groups, which can influence its interactions with biological targets. The presence of a carboxylic acid group at the 3-position enhances its solubility in polar solvents, making it more amenable for formulation in drug delivery systems.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric properties of 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid. Studies suggest that the hydroxyl and chloro substituents play a crucial role in modulating binding affinity to enzymes and receptors. For instance, computational docking studies have shown that this compound can interact with various protein targets involved in inflammatory pathways, making it a potential candidate for developing anti-inflammatory agents.

In addition to its pharmacological relevance, 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid has been explored in the development of novel antimicrobial agents. The quinoline core is known to disrupt bacterial DNA replication and transcription, leading to cell death. The structural modifications present in 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid may enhance its ability to interact with bacterial enzymes such as gyrase and topoisomerase, thereby improving its antimicrobial efficacy.

One of the most exciting applications of 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid is in the field of oncology. Preclinical studies have demonstrated that derivatives of quinoline can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in tumor growth and survival. The carboxylic acid group in 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid allows for further functionalization, enabling the design of molecules with enhanced selectivity against cancer cells while minimizing toxicity to healthy tissues.

The synthesis of 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as chlorination, hydroxylation, and methylation. Advances in green chemistry have also led to the development of more sustainable synthetic methodologies, reducing waste and energy consumption without compromising efficiency.

The analytical characterization of 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid is critical for ensuring its quality and consistency. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm its identity and purity. These analytical methods provide valuable insights into the structural integrity of the compound, ensuring that it meets the stringent requirements for pharmaceutical use.

In conclusion, 7-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid (CAS No. 405923-50-4) represents a significant advancement in medicinal chemistry due to its versatile biological activities and synthetic accessibility. Its potential applications in anti-inflammatory, antimicrobial, and anticancer therapies make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, new opportunities for therapeutic innovation are likely to emerge.